![molecular formula C18H21BrClN3OS2 B2822147 N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)thiophene-2-carboxamide hydrochloride CAS No. 1216528-03-8](/img/structure/B2822147.png)
N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)thiophene-2-carboxamide hydrochloride
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Description
N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H21BrClN3OS2 and its molecular weight is 474.86. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Compounds structurally related to the query show diverse synthetic routes and chemical reactivity. For example, studies on benzothiazole and thiophene derivatives have developed methodologies for creating compounds with potential pharmacological activities, illustrating the versatility of these scaffolds in drug design and synthesis (Chapman et al., 1971). Additionally, the use of bromo-benzothiophene derivatives has been reported for the inhibition of Plasmodium falciparum, indicating their potential as antimalarial agents (Banerjee et al., 2011).
Biological Activities
Research on thiophene and benzothiazole moieties has uncovered a range of biological activities. Notably, novel thiourea derivatives and their metal complexes have been characterized for their antioxidant and antitumor activities, demonstrating the potential of such compounds in medicinal chemistry (Yeşilkaynak et al., 2017). Similarly, the design and synthesis of new heterocycles incorporating thiophene units have been explored for anticancer properties, highlighting the relevance of these structural frameworks in developing therapeutic agents (Abdel-Motaal et al., 2020).
Material Science and Other Applications
While the primary focus of compounds similar to the query appears to be in the realm of pharmacology and synthetic chemistry, the inherent properties of thiophene and benzothiazole derivatives also suggest potential applications in material science, such as the development of novel dyes and functional materials (Tanaka et al., 1991). The chemical reactivity and ability to form complex structures with these moieties could lead to advancements in various fields, including electronics, sensors, and more.
properties
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]thiophene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrN3OS2.ClH/c1-3-21(4-2)9-10-22(17(23)15-6-5-11-24-15)18-20-14-8-7-13(19)12-16(14)25-18;/h5-8,11-12H,3-4,9-10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROADWCCJDJHUNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)Br)C(=O)C3=CC=CS3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrClN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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